Cas no 2168297-32-1 (7,7-dimethyl-octahydropyrrolo[1,2-a]piperazin-3-one)

• Product Name: 7,7-dimethyl-octahydropyrrolo[1,2-a]piperazin-3-one
• CAS No: 2168297-32-1
• MF: C₉H₁₆N₂O
• MW: 168.236142158508
• CID: 5305201
• Update Time: 2026-03-10

7,7-dimethyl-octahydropyrrolo[1,2-a]piperazin-3-one Chemical and Physical Properties

Names and Identifiers

• 7,7-dimethylhexahydropyrrolo[1,2-a]pyrazin-3(4H)-one
• 7,7-dimethyl-octahydropyrrolo[1,2-a]piperazin-3-one

• Inchi： 1S/C9H16N2O/c1-9(2)3-7-4-10-8(12)5-11(7)6-9/h7H,3-6H2,1-2H3,(H,10,12)
• InChI Key： SRJSIBBTFOUUPT-UHFFFAOYSA-N
• SMILES： C12CC(C)(C)CN1CC(=O)NC2

Additional information on 7,7-dimethyl-octahydropyrrolo[1,2-a]piperazin-3-one

Exploring the Potential of 7,7-dimethyl-octahydropyrrolo[1,2-a]piperazin-3-one (CAS No. 2168297-32-1) in Modern Research and Applications

The compound 7,7-dimethyl-octahydropyrrolo[1,2-a]piperazin-3-one (CAS No. 2168297-32-1) has garnered significant attention in recent years due to its unique structural properties and potential applications in pharmaceutical and chemical research. This heterocyclic molecule, characterized by its pyrrolo-piperazine backbone, offers a versatile scaffold for drug discovery and material science. Researchers are increasingly exploring its role in modulating biological pathways, making it a subject of interest for targeted therapy development and biomolecular interactions.

One of the key reasons behind the growing popularity of 7,7-dimethyl-octahydropyrrolo[1,2-a]piperazin-3-one is its potential in addressing challenges related to neurodegenerative diseases and metabolic disorders. Recent studies have highlighted its ability to interact with specific enzymes and receptors, paving the way for innovative therapeutic approaches. For instance, its rigid bicyclic structure may enhance binding affinity to protein targets, a feature highly sought after in small-molecule drug design.

In the realm of synthetic chemistry, CAS No. 2168297-32-1 serves as a valuable intermediate for constructing complex molecular architectures. Its fused ring system and ketone functionality provide multiple sites for chemical modifications, enabling the creation of derivatives with tailored properties. This adaptability aligns with the current trend of fragment-based drug discovery, where researchers aim to optimize lead compounds for improved efficacy and safety.

Another area where 7,7-dimethyl-octahydropyrrolo[1,2-a]piperazin-3-one shows promise is in the development of bioactive materials. Its stability under physiological conditions and compatibility with various solvents make it a candidate for drug delivery systems and biocompatible coatings. As the demand for sustainable chemistry solutions rises, this compound's potential to reduce synthetic steps and minimize waste aligns with the principles of green chemistry.

The scientific community has also taken note of the compound's relevance in computational chemistry and molecular modeling. With advancements in AI-driven drug discovery, researchers are leveraging tools like quantum mechanics calculations and molecular dynamics simulations to predict the behavior of 7,7-dimethyl-octahydropyrrolo[1,2-a]piperazin-3-one in complex biological systems. These efforts are accelerating the identification of novel applications and reducing the time required for experimental validation.

From an industrial perspective, the scalability of synthesizing CAS No. 2168297-32-1 is a critical factor driving its adoption. Recent innovations in continuous flow chemistry and catalytic processes have improved the efficiency of producing this compound at larger scales, addressing one of the key challenges in process chemistry. This progress is particularly relevant for companies focusing on high-throughput screening and combinatorial chemistry.

Looking ahead, the future of 7,7-dimethyl-octahydropyrrolo[1,2-a]piperazin-3-one appears bright, with ongoing investigations into its structure-activity relationships and potential synergies with other pharmacophores. As the scientific community continues to unravel its full potential, this compound may soon find its way into clinical trials or specialty chemical formulations, further solidifying its position as a valuable asset in modern research and development.